Cas no 2171779-04-5 (3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- 2171779-04-5
- EN300-1479739
- 3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
-
- Inchi: 1S/C24H19BrClN3O5/c25-19-9-13(11-27-22(19)26)28-23(32)20(10-21(30)31)29-24(33)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-9,11,18,20H,10,12H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: OCYHZZXMMHTUFY-UHFFFAOYSA-N
- SMILES: BrC1=C(N=CC(=C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl
Computed Properties
- Exact Mass: 543.01966g/mol
- Monoisotopic Mass: 543.01966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 118Ų
3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479739-1.0g |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1479739-50mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1479739-100mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1479739-250mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1479739-500mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1479739-1000mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1479739-2500mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1479739-5000mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1479739-10000mg |
3-[(5-bromo-6-chloropyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171779-04-5 | 10000mg |
$14487.0 | 2023-09-28 |
3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Research Briefing on 3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171779-04-5)
This research briefing provides an in-depth analysis of the latest advancements related to the compound 3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171779-04-5). This molecule, characterized by its complex structure and functional groups, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development.
Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a key intermediate in the preparation of novel therapeutic agents. The presence of both bromo and chloro substituents on the pyridine ring, along with the fluorenylmethoxycarbonyl (Fmoc) protecting group, makes this compound particularly valuable for peptide coupling reactions and solid-phase synthesis. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.
In the context of drug discovery, 3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been investigated for its potential as a building block in the development of kinase inhibitors. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against specific kinase targets, which are implicated in various cancers and inflammatory diseases. The bromo and chloro substituents are believed to enhance the binding affinity and selectivity of these inhibitors.
Furthermore, the Fmoc-protected amino acid moiety in this compound facilitates its use in peptide synthesis, particularly in the construction of complex peptidomimetics and macrocycles. Recent publications have demonstrated its utility in the synthesis of cyclic peptides with enhanced stability and bioactivity. These findings underscore the versatility of this compound in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.
Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production and in further elucidating the compound's pharmacological properties. Future research directions may include exploring its applications in targeted drug delivery systems and investigating its interactions with biological macromolecules. Collaborative efforts between academic and industrial researchers will be crucial to fully realize the potential of this compound.
In conclusion, 3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a valuable tool in chemical biology and drug discovery. Its unique structural features and functional versatility make it a promising candidate for the development of novel therapeutic agents. Continued research and innovation in this area are expected to yield significant advancements in the coming years.
2171779-04-5 (3-(5-bromo-6-chloropyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)